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Compound of Interest

Compound Name:
3,5-Dimethylpiperidine

hydrochloride

Cat. No.: B8539842

Get Quote

Executive Summary
3,5-Dimethylpiperidine (3,5-DMP) is a critical heterocyclic building block used to introduce

conformational rigidity and lipophilicity into agrochemical active ingredients (AIs).[1][2][3] It is a

key pharmacophore in ergosterol biosynthesis inhibitors (fungicides) and macrolide antibiotics

(veterinary agrochemicals).[3]

While often supplied as a liquid free base, the hydrochloride salt (3,5-DMP[1][2][3]·HCl) is the

preferred form for storage and precise stoichiometry due to its enhanced stability and

resistance to oxidation. This guide provides a validated workflow for converting the stable salt

into its reactive free base in situ for nucleophilic substitution reactions, a common pathway in

the synthesis of piperidine-based fungicides.[3]

Chemical Profile & Pharmacophore Utility[1][2][3][4]
[5]
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Property
3,5-Dimethylpiperidine
(Free Base)

3,5-Dimethylpiperidine
Hydrochloride

CAS Number 35794-11-7 (mix) 75144-59-3

Physical State Colorless to pale yellow liquid
White to off-white crystalline

solid

Molecular Weight 113.20 g/mol 149.66 g/mol

Boiling/Melting Pt. 140–144°C (BP) >280°C (MP, dec.)[1][2][3]

Solubility
Miscible in organic solvents;

low water sol.[1][3]

Highly soluble in water, MeOH;

low in Et2O

Stability
Oxidizes slowly in air (N-oxide

formation)

Stable indefinitely under

desiccation

Mechanism of Action: The "Steric Clamp"
In agrochemical design, the 3,5-dimethyl substitution pattern offers two distinct advantages

over a simple piperidine ring:

Conformational Locking: The methyl groups (typically in a cis-diequatorial configuration) lock

the ring into a specific chair conformation.[1][3] This reduces the entropic penalty when

binding to protein targets, such as the Δ14-reductase or Δ8→Δ7-isomerase enzymes in

fungal sterol pathways.[1][2][3]

Metabolic Shielding: The methyl groups sterically hinder the alpha-carbons next to the

nitrogen, protecting the ring from rapid oxidative metabolism (N-dealkylation) by cytochrome

P450 enzymes in the target pest.[1][3]

Experimental Protocols
Isomer Management (Cis vs. Trans)
Commercially available 3,5-DMP[1][2][3]·HCl is often a mixture of cis (meso) and trans

(racemic) isomers.[3]
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Cis-Isomer: Generally thermodynamically more stable and often the bioactive form in

fungicides (e.g., fenpropidin analogs) due to its symmetry.[1][3]

Trans-Isomer: Chiral. May require resolution if the target protein has a strict chiral pocket.

QC Check (GC Method): Before synthesis, determine the isomer ratio.

Column: HP-5 or DB-5 Amine capillary column (30m x 0.25mm).

Conditions: Injector 250°C; Oven 60°C (2 min)

10°C/min

200°C.

Retention: The cis isomer typically elutes after the trans isomer on non-polar columns due to

boiling point differences (Cis BP > Trans BP).

Core Protocol: Synthesis of a Piperidine-Based
Fungicide
Target: Synthesis of a generic N-alkylated 3,5-dimethylpiperidine (Analog of

Fenpropidin/Fenpropimorph class).[1][2][3] Reaction Type: Nucleophilic Substitution (

).[1][3]

Workflow Diagram

3,5-DMP HCl
(Solid Salt)

Step 1: Free-Basing
(In-situ or Pre-step)

Base Scavenger
(K2CO3 or NaOH)

Neutralization

Alkyl/Benzyl Halide
(R-CH2-Cl)

Step 2: N-Alkylation
(Reflux, 6-12h)Substrate

Reactive Amine

Step 3: Workup
(Phase Sep / Distillation)

Target Fungicide AI
(Tertiary Amine)

Click to download full resolution via product page

Caption: General workflow for converting 3,5-DMP HCl into a bioactive tertiary amine fungicide.
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Step-by-Step Methodology
Reagents:

3,5-Dimethylpiperidine Hydrochloride (10 mmol, 1.50 g)[1][2][3]

Aryl-alkyl chloride (e.g., 4-tert-butylbenzyl chloride) (10 mmol)[1][2][3]

Potassium Carbonate (

), anhydrous (25 mmol, 3.45 g)[2][3]

Potassium Iodide (

) (Catalytic, 0.5 mmol) – Accelerates reaction via Finkelstein mechanism.[2][3]

Solvent: Acetonitrile (

) or DMF (20 mL).

Procedure:

Preparation of Free Base (In-Situ):

To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3,5-DMP·HCl (1.50

g) and Acetonitrile (20 mL).[3]

Add Potassium Carbonate (3.45 g).[1][3]

Note: The HCl salt will not dissolve immediately. Stir vigorously at room temperature for 30

minutes. The base will neutralize the HCl, liberating the free amine into solution. Evolution

of

may be observed.[3]

Coupling Reaction:

Add the Aryl-alkyl chloride (10 mmol) and catalytic KI (83 mg).[1][3]

Equip the flask with a reflux condenser and nitrogen balloon.
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Heat the mixture to reflux (80-82°C) for 8–12 hours. Monitor via TLC (Mobile phase: 10%

MeOH in DCM) or GC-MS.[1][2][3]

Endpoint: Disappearance of the alkyl chloride and appearance of the tertiary amine

product.

Workup & Purification:

Cool the reaction mixture to room temperature.

Filter off the inorganic salts (

, excess

). Rinse the filter cake with ethyl acetate.

Concentrate the filtrate under reduced pressure to remove Acetonitrile.

Redissolve the residue in Ethyl Acetate (30 mL) and wash with water (

) to remove residual DMF/salts.[3]

Dry the organic layer over

, filter, and evaporate.[2]

Purification: The crude oil can be purified via vacuum distillation (if volatile) or column

chromatography (Silica gel; Hexane:EtOAc gradient).

Critical Process Parameters (CPP)
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Parameter Recommendation Rationale

Base Selection

Inorganic Carbonates (

,

)

Preferred over organic bases

(TEA) to prevent quaternary

ammonium salt by-products.[1]

[2][3]

Solvent Polar Aprotic (ACN, DMF)

Stabilizes the transition state

of the

reaction.

Isomer Ratio Maintain Feedstock Ratio

Isomerization generally does

not occur under standard

alkylation conditions.[1]

Moisture Control Anhydrous Conditions

Water competes as a

nucleophile, potentially

hydrolyzing the alkyl halide.

Safety & Handling (MSDS Highlights)
Flammability: The free base liberated during the reaction is a Class 3 Flammable Liquid.

Ensure all heating is done in a spark-free environment.[1][2][3]

Toxicity: 3,5-DMP is a skin and eye irritant.[1][2][3] It absorbs through the skin. Wear nitrile

gloves and safety goggles.[1]

Waste Disposal: Aqueous waste from the workup contains piperidine residues and must be

treated as hazardous organic waste, not flushed down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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